Cas no 1806294-08-5 (2-Ethyl-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-Ethyl-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806294-08-5
• MF: C₈H₇F₃IN
• MW: 301.047564744949
• CID: 4905134
• Update Time: 2025-05-22

2-Ethyl-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3IN/c1-2-6-5(12)3-4-7(13-6)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： CDTXNCDVQTVFQR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)N=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Ethyl-3-iodo-6-(trifluoromethyl)pyridine

2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine, identified by the CAS number 1806294-08-5, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of an ethyl group at position 2, an iodo group at position 3, and a trifluoromethyl group at position 6 introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine. Researchers have explored various routes, including nucleophilic aromatic substitution and cross-coupling reactions, to construct this compound. The trifluoromethyl group, a strong electron-withdrawing substituent, plays a critical role in modulating the electronic properties of the pyridine ring. This makes the compound particularly useful in applications requiring high reactivity or selectivity.

In the field of medicinal chemistry, 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine has shown promise as a lead compound for drug discovery. Its ability to act as a scaffold for bioisosteric replacements and its compatibility with various functional groups make it an attractive candidate for designing bioactive molecules. Recent studies have highlighted its potential in targeting specific enzymes and receptors, contributing to the development of novel therapeutic agents.

The iodo group at position 3 of the pyridine ring is particularly significant due to its reactivity in coupling reactions. This feature has been exploited in organometallic chemistry for constructing biaryl and heteroaryl compounds. For instance, cross-coupling reactions such as Suzuki-Miyaura and Stille reactions have been employed to synthesize complex architectures using 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine as a building block. These reactions not only enhance the versatility of the compound but also open new avenues for material science applications.

In terms of material science, the unique electronic properties of 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine make it a potential candidate for use in organic electronics. The trifluoromethyl group's electron-withdrawing nature can influence charge transport properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its integration into these devices to improve performance metrics such as conductivity and stability.

The synthesis of 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine involves multiple steps, including Friedel-Crafts alkylation and iodination. The challenge lies in achieving high yields while maintaining the integrity of sensitive functional groups. Advances in catalytic systems and reaction conditions have significantly improved the efficiency of these processes, making large-scale production more feasible.

In conclusion, 2-Ethyl-3-Iodo-6-(Trifluoromethyl)Pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in advancing scientific and technological frontiers.